Cas no 94497-51-5 (Tamibarotene)

Tamibarotene structure

Product Name:Tamibarotene

CAS No:94497-51-5

MF:C₂₂H₂₅NO₃

MW:351.438806295395

MDL:MFCD00866188

CID:61730

PubChem ID:108143

Update Time:2024-10-25

Tamibarotene Chemical and Physical Properties

Names and Identifiers

- 4-((5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)carbamoyl)benzoic acid
- AM80
- 4-[(5,5,8,8-Tetramethyl-6,7-dihydronaphthalen-2-yl)carbamoyl]benzoic acid
- 4-[[(5,6,7,8-Tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)amino]carbonyl]benzoic Acid
- Am 80 (pharmaceutical)
- Amnolake
- NSC 608000
- Retinoid AM 80
- Tamibarotene
- Am-80
- TAMIBAROTENE,AM 80,AM-80,AM80
- 4-[(5,6,7,8-Tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)carbamoyl]benzoicacid
- Am 80
- retinobenzoic acid
- Tamibaro
- Amnoid
- 4-[(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)carbamoyl]benzoic acid
- 08V52GZ3H9
- NSC608000
- 4-((5,6,7,8-Tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)carbamoyl)benzoic acid
- 4-[[(5,6,7,8-Tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)amino]carbonyl]benzoic acid (ACI)
- 4-[(5,6,7,8-Tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)carbamoyl]benzoic acid
- Am 80 (RAR agonist)
- INNO 507
- OP 01
- RR 110
- SY 1425
- TM 441
- TOS 80T
- and OP-01
- HMS3743C03
- Tamibarotene [USAN:INN]
- BCP07492
- DTXCID3026853
- 4-(((5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-2-naphthalenyl)amino)carbonyl)benzoic acid
- 94497-51-5
- 4-[(1,1,4,4-tetramethyltetralin-6-yl)carbamoyl]benzoic acid
- SMR002530320
- AKOS015902693
- CCG-268044
- A80
- OMS-0728
- Tamibarotene [INN]
- D01418
- BRD-K36627727-001-05-4
- Terephthalic acid mono-5,8,8-tetramethyl- 5,6,7,8-tetrahydro-2-naphthylamide
- HMS3652H04
- Benzoic acid, 4-(((5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)amino)carbonyl)-
- BDBM50061625
- TOS-80T
- AC-7049
- TAMIBAROTENE [WHO-DD]
- TOS-80
- INNO-507
- 4-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-ylcarbamoyl)benzoic acid
- NCGC00181111-01
- Amnoleuk
- TM-411
- SW219913-1
- Z-208
- Tamibarotene (JAN/USAN/INN)
- TAMIBAROTENE [MI]
- CAS-94497-51-5
- TAMIBAROTENE [USAN]
- 121GE003
- Tox21_112725
- GTPL2648
- s4260
- MUTNCGKQJGXKEM-UHFFFAOYSA-N
- C22H25NO3
- MLS004774034
- TAMIBAROTENE [MART.]
- Terephthalic acid mono-5,5,8,8-tetramethyl- 5,6,7, 8-tetrahydro-2-naphthylamide
- CHEBI:32181
- Amnoid (TN)
- 2cbr
- NCI60_004716
- DTXSID5046853
- NS00068306
- CHEMBL25202
- SY-1425
- TAMIBAROTENE [JAN]
- N-(5,6,7,8-Tetrahydro-5,5,8,8-tetramethyl-2-naphthyl)terephthalamic acid
- MLS003899239
- OP-01
- MFCD00866188
- Q7681221
- SBI-0654073.0001
- WHO 7349
- 4-[[(5,6,7,8-Tetrahydro-5,5,8,8-tet ramethyl-2-naphthalenyl)amino]carbonyl]benzoic acid
- Tox21_112725_1
- HY-14652
- SCHEMBL36207
- NCGC00181111-02
- DB04942
- CS-0654
- 4-(((5,6,7,8-TETRAHYDRO-5,5,8,8-TETRAMETHYL-2-NAPHTHALENYL)AMINO)CARBONYL)BENZOIC ACID
- Tamibarotene, >=98% (HPLC)
- RR-110
- UNII-08V52GZ3H9
- AS-14083
- NSC-608000
- MLS006011150
- Tamibarotene(Am-80)
- MDL： MFCD00866188
- Inchi： 1S/C22H25NO3/c1-21(2)11-12-22(3,4)18-13-16(9-10-17(18)21)23-19(24)14-5-7-15(8-6-14)20(25)26/h5-10,13H,11-12H2,1-4H3,(H,23,24)(H,25,26)
- InChI Key： MUTNCGKQJGXKEM-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C(NC2C=C3C(CCC(C3=CC=2)(C)C)(C)C)=O)=CC=1)O

Computed Properties

Exact Mass: 351.18300
Monoisotopic Mass: 351.183
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 546
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 5.4
Topological Polar Surface Area: 66.4

Experimental Properties

Color/Form: Not determined
Density: 1.154
Melting Point: 190-195°C
Boiling Point: 449.6°C at 760 mmHg
Flash Point: 225.7°C
Refractive Index: 1.593
Solubility: Soluble to 50 mM in DMSO
PSA: 66.40000
LogP: 5.05910
Solubility: Not determined

Tamibarotene Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
RTECS：DH6940000
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Tamibarotene Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Tamibarotene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	079395-250mg	4-((5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)carbamoyl)benzoic acid	94497-51-5	95%	250mg	￡107.00	2022-03-01
Fluorochem	079395-1g	4-((5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)carbamoyl)benzoic acid	94497-51-5	95%	1g	￡274.00	2022-03-01
Fluorochem	079395-5g	4-((5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)carbamoyl)benzoic acid	94497-51-5	95%	5g	￡1012.00	2022-03-01
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Tamibarotene Production Method

Production Method 1

94497-53-7

94497-51-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 1 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2.5, cooled

Reference

: Improved synthesis of anti-leukemia drug tamibarotene

Xiao, Jian; Luo, Lan; He, Shulan, Zhongguo Yaowu Huaxue Zazhi, 2009, 19(4), 268-269

Production Method 2

94497-53-7

94497-51-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 1 h, 30 - 40 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4

Reference

: New process for preparation of Tamibarotene

, China, , ,

Production Method 3

1446134-13-9

94497-51-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 3 h, 80 °C; 80 °C → rt

Reference

: Highly Efficient Aminocarbonylation of Iodoarenes at Atmospheric Pressure Catalyzed by a Robust Acenaphthoimidazolyidene Allylic Palladium Complex

Fang, Weiwei; Deng, Qinyue; Xu, Mizhi; Tu, Tao, Organic Letters, 2013, 15(14), 3678-3681

Production Method 4

94497-53-7

94497-51-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 3 h, rt → reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt

Reference

: Preparation of N1-(6-(hydroxamino)-6-oxohexyl)-N4-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthyl) terephthalamide as histone deacetylase inhibitor for treating cancer

, China, , ,

Production Method 5

1679-64-7

92050-16-3

94497-51-5

Reaction Conditions

1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Ethyl acetate ; < 30 °C; 8 h, 60 °C
1.2 Solvents: Ethyl acetate ; 40 min, < 20 °C
1.3 Reagents: Triethylamine ; < 20 °C; 3.5 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt
1.5 Reagents: Sodium hydroxide Solvents: Ethanol ; 3 h, 60 °C
1.6 Reagents: Sulfuric acid Solvents: Ethanol , Water ; pH 2

Reference

: Synthesis of Tamibarotene via Ullmann-Type Coupling

Bao, Xuefei; Qiao, Xuejun; Bao, Changshun; Liu, Yuting; Zhao, Xuan; et al, Organic Process Research & Development, 2017, 21(5), 748-753

Production Method 6

34231-49-7

92050-16-3

94497-51-5

Reaction Conditions

1.1 Catalysts: Trifluoromethanesulfonic acid , Potassium iodide Solvents: Toluene ; 24 h, 150 °C

Reference

: Highly Chemoselective Transamidation of Unactivated Tertiary Amides by Electrophilic N-C(O) Activation by Amide-to-Acyl Iodide Re-routing

Zuo, Dongxu; Wang, Qun; Liu, Long; Huang, Tianzeng; Szostak, Michal; et al, Angewandte Chemie, 2022, 61(24),

Production Method 7

94497-53-7

94497-51-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water

Reference

: Retinobenzoic acids. 1. Structure-activity relationships of aromatic amides with retinoidal activity

Kagechika, Hiroyuki; Kawachi, Emiko; Hashimoto, Yuichi; Shudo, Koichi; Himi, Toshiyuki, Journal of Medicinal Chemistry, 1988, 31(11), 2182-92

Production Method 8

94497-51-5

Reaction Conditions

Reference

: Design, Synthesis and Biological Evaluation of Novel Tamibarotene Derivative as Multitarget Anticancer Agent

Jiang, Yuqi; Hou, Jinning; Li, Xiaoyang; Xu, Wenfang; Zhang, Yingjie, Letters in Drug Design & Discovery, 2016, 13(8), 729-733

Production Method 9

94497-51-5

Reaction Conditions

Reference

: A new method for preparing tamibarotene key intermediate 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthylamine

, China, , ,

Production Method 10

94497-51-5

Reaction Conditions

Reference

: Tamibarotene: Leukemia therapy retinoid RARα agonist

Davies, S. L.; Castaner, J.; Garcia-Capdevila, L., Drugs of the Future, 2005, 30(7), 688-693

Production Method 11

94497-53-7

94497-51-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Preparation of 4-[(5,6,7,8-tetrahydro-5,6,8,8-terramethyl-2-naphthalenyl)carbamoyl]benzoic acid derivatives

, World Intellectual Property Organization, , ,

Production Method 12

1446134-13-9

94497-51-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 3 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

: Method for synthesizing Tamibarotene using acenaphthoimidazole N-heterocyclic carbene allyl palladium chloride as catalyst

, China, , ,

Production Method 13

94497-53-7

94497-51-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 3 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

: Tamibarotene-cinnamic hydroxamic acid derivative as histone deacetylase inhibitor and its preparation, pharmaceutical compositions and use in the treatment of cancer

, China, , ,

Production Method 14

94497-53-7

94497-51-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; heated

Reference

: Process improvement of tamibarotene preparation

Zhao, Ming-zhu; Zang, Cheng-xu; Cai, Zhan; Jiang, Zhi-hui; Huang, Jing-hua; et al, Yaoxue Shijian Zazhi, 2012, 30(4), 287-288

Production Method 15

94497-53-7

94497-51-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt → reflux; 1 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4.0

Reference

: Synthesis of tamibarotene

Bian, Haiyong; Xu, Wenfang, Zhongguo Yiyao Gongye Zazhi, 2009, 40(1), 9-11

Production Method 16

94497-53-7

94497-51-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Water ; 30 min, reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

: Process for synthesizing Tamibarotene

, China, , ,

Production Method 17

94497-53-7

94497-51-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol

Reference

: Method for synthesizing tamibarotene

, China, , ,

Production Method 18

94497-51-5

Reaction Conditions

Reference

: Synthesis of Am80 (Tamibarotene) prodrug candidates, congeners and metabolites

Muratake, Hideaki; Amano, Yohei; Toda, Takahiro; Sugiyama, Kiyoshi; Shudo, Koichi, Chemical & Pharmaceutical Bulletin, 2013, 61(8), 846-852

Production Method 19

94497-51-5

Reaction Conditions

Reference

: Method for preparing tamibarotene with stable crystal form

, China, , ,

Production Method 20

94497-51-5

Reaction Conditions

Reference

: Method for synthesizing 5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthylamine

, China, , ,

Tamibarotene Raw materials

Tamibarotene Preparation Products

Tamibarotene (94497-51-5)

Tamibarotene Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:94497-51-5)Tamibarotene

Order Number:A844987

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:04

Price ($):492.0

Email:sales@amadischem.com

Product Official Link

Tamibarotene Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
4. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
5. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:94497-51-5)Tamibarotene

Purity:99%

Quantity:5g

Price ($):492.0

Cas no 94497-51-5 (Tamibarotene)

Tamibarotene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Tamibarotene Security Information

Tamibarotene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Tamibarotene Pricemore >>

Tamibarotene Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

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Production Method 12

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Production Method 16

Production Method 17

Production Method 18

Production Method 19

Production Method 20

Tamibarotene Raw materials

Tamibarotene Preparation Products

Tamibarotene Suppliers

Tamibarotene Related Literature

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